Ethyl 2-[[4-(4-ethoxyphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[4-(4-ethoxyphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C23H26N4O5S/c1-4-31-19-12-8-17(9-13-19)27-20(25-26-23(27)33-15-21(28)32-5-2)14-24-22(29)16-6-10-18(30-3)11-7-16/h6-13H,4-5,14-15H2,1-3H3,(H,24,29)
• InChI Key: IDNSFBAVFVSIBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)OCC)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H26N4O5S
• Molecular Weight: 470.5 g/mol

Description

Ethyl 2-[[4-(4-ethoxyphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C23H26N4O5S and its molecular weight is 470.54. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[[4-(4-ethoxyphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[[4-(4-ethoxyphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Derivative Compounds

• Research focused on synthesizing triazole and thiazole derivatives demonstrates the chemical versatility and potential for generating bioactive molecules. For instance, a study detailed the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, exploring subsequent reactions to create structurally complex and potentially bioactive compounds (Pokhodylo & Obushak, 2019). Similarly, the creation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives has been discussed, highlighting the methodological advancements in synthesizing complex molecules with potential therapeutic applications (Mohamed, 2021).

Applications in Medicinal Chemistry

• While direct applications of "Ethyl 2-[[4-(4-ethoxyphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate" in medicinal chemistry were not found, related compounds exhibit significant pharmacological potential. For example, triazole and thiadiazole derivatives have been synthesized for their antimicrobial properties, suggesting that similar compounds could be explored for drug development and therapeutic applications (Patil et al., 2010).

Antimicrobial and Antifungal Activities

• The synthesis and characterization of various chemical derivatives have shown that compounds with triazole and thiazole cores possess antimicrobial and antifungal activities. This indicates a promising area of research for developing new antimicrobials and antifungals from chemically similar compounds (Wardkhan et al., 2008).

Chemical Synthesis and Characterization

• Studies on the synthesis of related chemical entities, including those involving triazoles and thiazoles, have contributed to a deeper understanding of chemical reactions and mechanisms. These studies provide a foundation for further research into compounds with similar structures for various scientific and industrial applications (Carrington et al., 1972).